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Compound of Interest

Compound Name: Suloctidil

Cat. No.: B1682528 Get Quote

For Immediate Implementation by Laboratory Personnel

This guide provides critical safety and logistical information for the handling and disposal of

Suloctidil, a peripheral vasodilator that was withdrawn from the market due to reports of liver

toxicity.[1][2] Researchers, scientists, and drug development professionals must adhere to

stringent safety protocols to mitigate risks associated with this compound. This document

outlines the necessary personal protective equipment (PPE), step-by-step handling

procedures, and disposal plans to ensure a safe laboratory environment.

Core Safety and Handling Information
Suloctidil is classified as harmful if swallowed and is an irritant.[3] Due to its noted

hepatotoxicity, all contact should be minimized through the use of appropriate personal

protective equipment and adherence to safe handling practices.[1][2]

Data Presentation: Key Safety and Chemical Properties

The following table summarizes essential quantitative data for Suloctidil, compiled from

available chemical and safety resources.
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Parameter Value Source

GHS Hazard Statement H302: Harmful if swallowed [3][4]

Signal Word Warning [3][4]

Molecular Formula C20H35NOS [3][5][6]

Molecular Weight 337.57 g/mol [1][2]

Melting Point 62.5°C [4][5]

Boiling Point 467.3°C at 760 mmHg [5]

Solubility Soluble in DMSO [1]

Storage Conditions

Short term (days to weeks): 0 -

4°C, Long term (months to

years): -20°C. Store in a dry,

dark place.

[1]

Personal Protective Equipment (PPE) Protocol
A multi-layered approach to personal protection is mandatory when handling Suloctidil to
prevent dermal, ocular, and respiratory exposure.

1. Hand Protection:

Gloves: Wear double-layered, powder-free nitrile gloves. Thicker gloves generally offer better

protection.[7] Gloves should be changed every 30 to 60 minutes or immediately if

contamination is suspected.[7]

2. Body Protection:

Gown: A disposable, long-sleeved gown with tight-fitting cuffs is required. The gown should

close in the back to minimize the risk of frontal contamination.[8]

Coveralls: For extensive handling or in the event of a spill, "bunny suit" coveralls provide

head-to-toe protection.[8]

3. Eye and Face Protection:
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Goggles: Chemical splash goggles are mandatory to protect the eyes.[8][9]

Face Shield: In addition to goggles, a face shield must be worn to offer a full range of

protection against splashes to the face and eyes.[7][9]

4. Respiratory Protection:

Respirator: For procedures that may generate aerosols or dust, a properly fit-tested N95 or

higher-level respirator is required.[7] For large spills, a chemical cartridge-type respirator

may be necessary.[7]

Experimental Protocols: Handling and Disposal
Step-by-Step Handling Procedure:

Preparation: Before handling Suloctidil, ensure all necessary PPE is donned correctly. Work

should be conducted in a designated area, preferably within a chemical fume hood, to

minimize inhalation exposure.

Weighing and Reconstitution: When weighing the solid powder, use a containment balance

or a balance within a fume hood. To prepare stock solutions, add the solvent (e.g., DMSO)

slowly to the Suloctidil powder to avoid splashing.

Storage: Store Suloctidil in a well-sealed container in a cool, dark, and dry place as

specified in the data table.

Decontamination: After handling, thoroughly decontaminate all surfaces and equipment.

Dispose of all contaminated disposable materials as hazardous waste.

Disposal Plan:

Waste Segregation: All disposable materials that have come into contact with Suloctidil,
including gloves, gowns, and pipette tips, must be segregated as hazardous chemical waste.

Disposal of Unused Product: If disposal of unused Suloctidil is necessary, it should be

treated as hazardous waste. Follow institutional and local regulations for chemical waste

disposal. A common procedure for non-flush list medicines includes:
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Removing the drug from its original container.

Mixing the medicine with an unappealing substance such as cat litter or used coffee

grounds.

Placing the mixture in a sealed container, such as a plastic bag.

Disposing of the container in the designated hazardous waste stream.[10]

Container Disposal: Empty containers should be triple-rinsed with a suitable solvent. The

rinsate should be collected and disposed of as hazardous waste. Scratch out all personal or

proprietary information on the label before disposing of the empty container.[10]

Mandatory Visualization: Suloctidil Spill Response
Workflow
The following diagram outlines the immediate actions to be taken in the event of a Suloctidil
spill.
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Suloctidil Spill Response

Spill Cleanup

Spill Occurs

Evacuate Immediate Area
Alert Others

Don Appropriate PPE
(Double Gloves, Gown, Goggles, Face Shield, Respirator)

Contain the Spill
(Use absorbent pads or granules)

Neutralize if Applicable
(Follow institutional guidelines)

Absorb the Spill

Collect Contaminated Material
(Use non-sparking tools)

Place in Labeled Hazardous Waste Bag

Decontaminate the Area
(Use appropriate cleaning agent)

Dispose of all Waste
(Follow hazardous waste protocols)

Report the Incident
(Complete necessary documentation)

Click to download full resolution via product page

Caption: Workflow for the safe response to a Suloctidil spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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